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Solubility of Cobalt in Alpha-Titanium: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cobalt (Co) in the

alpha phase of titanium (α-Ti). Understanding this metallurgical principle is crucial for the

development of new titanium alloys with tailored properties for various applications, including in

the biomedical field. This document summarizes the available quantitative data, details the

experimental methodologies used for its determination, and provides a visual representation of

the temperature-solubility relationship.

Quantitative Solubility Data
The solubility of cobalt in alpha-titanium is limited and strongly dependent on temperature. The

maximum solubility is observed at the eutectoid temperature of 685 °C (958 K). Below this

temperature, the solubility of cobalt in the α-Ti matrix decreases. The accepted values for the

solubility of cobalt in α-titanium at various temperatures, primarily derived from the Ti-Co binary

phase diagram, are presented in the table below. This data is critical for predicting phase

stability and designing heat treatment protocols for Ti-Co alloys.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14726215?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14726215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Temperature (K)
Cobalt Solubility
(wt. %)

Cobalt Solubility
(at. %)

685 958 ~1.2 ~0.98

600 873 ~0.6 ~0.49

500 773 ~0.3 ~0.24

400 673 ~0.15 ~0.12

Note: The data presented is based on the Ti-Co phase diagram established by early

metallurgical studies and compiled in authoritative resources. The values at temperatures

below the eutectoid point are estimations derived from the α-solvus line of the phase diagram.

Experimental Protocols for Solubility Determination
The determination of the solid solubility limits of cobalt in alpha-titanium has historically been

accomplished through a combination of metallographic analysis and X-ray diffraction (XRD).

These classic physical metallurgy techniques remain fundamental for phase diagram

determination.

Sample Preparation and Heat Treatment
The experimental workflow for determining the solubility of cobalt in α-titanium typically involves

the following steps:

Alloy Preparation: A series of titanium-cobalt alloys with varying cobalt concentrations are

prepared. High-purity titanium and cobalt are used as starting materials. The alloys are

typically produced by arc melting in an inert atmosphere (e.g., argon) to prevent

contamination, particularly by oxygen and nitrogen, which can significantly influence the

phase transformations in titanium alloys.

Homogenization: The as-cast alloys are subjected to a homogenization heat treatment at a

temperature within the single-phase β region (above the β-transus temperature) for an

extended period. This step ensures a uniform distribution of cobalt throughout the titanium

matrix.
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Equilibrium Heat Treatment: The homogenized samples are then annealed at various

temperatures within the α + β phase field for a sufficiently long duration to achieve

thermodynamic equilibrium. The duration of this annealing is critical and can range from

hours to several days, depending on the temperature, to allow for the diffusion of atoms and

the formation of stable phase structures.

Quenching: After the equilibrium heat treatment, the samples are rapidly quenched in a

suitable medium, such as water or brine. This rapid cooling preserves the high-temperature

microstructure at room temperature, preventing phase transformations that would occur

during slow cooling.

Metallographic Analysis
Metallography is a primary technique used to visually identify the phases present in the

microstructure of the quenched alloys.

Sample Mounting and Polishing: The quenched samples are mounted in a polymeric resin,

followed by a systematic grinding and polishing procedure to obtain a mirror-like,

deformation-free surface.

Etching: The polished surface is then chemically etched with a suitable reagent (e.g., Kroll's

reagent, a mixture of nitric acid and hydrofluoric acid in water) to reveal the microstructural

features. The etchant preferentially attacks different phases or grain boundaries, creating

contrast that is visible under an optical or scanning electron microscope.

Microscopic Examination: The etched samples are examined under a microscope. By

analyzing the series of alloys with different cobalt concentrations annealed at a specific

temperature, the solubility limit can be determined. Alloys with cobalt content below the

solubility limit will exhibit a single-phase α-Ti microstructure. In contrast, alloys with cobalt

content exceeding the solubility limit will show a two-phase microstructure, consisting of α-Ti

grains and precipitates of a second phase (typically the intermetallic compound Ti₂Co). The

alloy with the highest cobalt concentration that still shows a single-phase α structure

provides an approximation of the solubility limit at that annealing temperature.

X-ray Diffraction (XRD) Analysis
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X-ray diffraction is a powerful non-destructive technique used to identify the crystal structures

of the phases present in a material.

Sample Preparation: The quenched alloy samples are prepared for XRD analysis, which may

involve surface polishing to ensure a flat, representative surface.

Data Acquisition: The samples are irradiated with a monochromatic X-ray beam, and the

diffracted X-rays are detected at various angles. The resulting XRD pattern is a plot of

diffraction intensity versus the diffraction angle (2θ).

Phase Identification: Each crystalline phase has a unique diffraction pattern, which serves as

a "fingerprint." By comparing the experimental XRD patterns with standard diffraction

patterns from databases (such as the Powder Diffraction File), the phases present in the

alloy can be identified. For the Ti-Co system, the presence of peaks corresponding to α-Ti

and the absence of peaks from any other phase (like Ti₂Co) in an alloy quenched from a

specific temperature indicates that the cobalt is completely dissolved in the α-Ti matrix. The

appearance of Ti₂Co peaks in alloys with higher cobalt content confirms that the solubility

limit has been exceeded.

Lattice Parameter Measurement: A more precise determination of the solubility limit can be

achieved by accurately measuring the lattice parameters of the α-Ti phase as a function of

cobalt concentration. According to Vegard's law, the lattice parameters of a solid solution

vary linearly with the concentration of the solute. By plotting the lattice parameters of the α-Ti

phase for single-phase alloys versus their cobalt content, a calibration curve can be

established. For two-phase alloys, the lattice parameter of the α-Ti phase will remain

constant at the value corresponding to the solubility limit at that temperature, as the matrix is

saturated with the solute. This method, known as the "disappearing phase method" in

conjunction with lattice parameter measurements, provides a quantitative determination of

the solubility limit.

Visualization of Temperature-Solubility Relationship
The following diagram illustrates the fundamental relationship between temperature and the

solubility of cobalt in alpha-titanium, a key aspect of the Ti-Co binary system.
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Temperature Effect on Solubility

Temperature
Cobalt Solubility in α-Ti

influences

Decreasing SolubilityBelow eutectoid,
decreasing temperature leads to

Eutectoid Temperature
(685 °C)

is highest at Maximum Solubility
(~1.2 wt.%)

corresponds to

Click to download full resolution via product page

Caption: Logical relationship between temperature and cobalt solubility in α-Ti.

To cite this document: BenchChem. [solubility of cobalt in alpha-titanium at different
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14726215#solubility-of-cobalt-in-alpha-titanium-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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